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Compound of Interest

6-(3-Hydroxypropyl)-2,3-
Compound Name:

dimethoxyphenol
CAS No.: 106800-30-0
Cat. No.: B3210422

Get Quote

Abstract

Dihydrosinapyl alcohol, a substituted phenol, is a valuable bio-renewable chemical building
block. This technical guide provides a comprehensive overview of the physicochemical
properties of Dihydrosinapyl alcohol, intended for researchers, scientists, and professionals in
drug development and materials science. The guide details its chemical identity, physical and
spectral properties, solubility profile, and stability considerations. Furthermore, it outlines
experimental protocols for its analysis and discusses its known reactivity and toxicological
profile based on available data for related compounds. This document aims to serve as a
foundational resource to support the effective utilization of Dihydrosinapyl alcohol in scientific
research and development.

Chemical Identity and Structure

Dihydrosinapyl alcohol, systematically named 4-(3-hydroxypropyl)-2,6-dimethoxyphenol, is a
phenylpropanoid derivative. It is structurally characterized by a phenol ring substituted with two
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methoxy groups and a 3-hydroxypropyl side chain. This structure imparts both hydrophilic and

lipophilic characteristics to the molecule, influencing its solubility and reactivity.

Identifier Value
4-(3-hydroxypropyl)-2,6-dimethoxyphenol[1][2
IUPAC Name (3-hydroxypropyl) yp [1](2]
[3]
Dihydrosyringenin, 3-(4-Hydroxy-3,5-
Synonyms )
dimethoxyphenyl)-1-propanol
CAS Number 20736-25-8[1][4][5][6]1[7]

Molecular Formula

C11H1604[2][3]

Molecular Weight

212.24 g/mol [2]

Chemical Structure

SMILES

COC1=CC(=CC(=C10)OC)CCCO[1]

InChlKey

PHOPGVYKZWPIGA-UHFFFAOYSA-N[1][2]

Physicochemical Properties

The physical state and thermal properties of Dihydrosinapyl alcohol are crucial for its handling,

storage, and application in various experimental settings.

Property Value Source
Appearance Off-white to light yellow solid [4]
Melting Point 75.5-76.5 °C

Boiling Point (Estimated) 371.70 °C at 760 mmHg [5]

logP (o/w) (Estimated) 0.430 [5]

Solubility Profile
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The solubility of Dihydrosinapyl alcohol is a critical parameter for its formulation and use in
various assays. It exhibits a wide range of solubilities in common laboratory solvents.

Solvent Solubility Notes

Ultrasonic assistance may be
DMSO 100 mg/mL (471.16 mM)

needed.[4]
Water (Estimated) 1.095 x 10* mg/L at 25 °C [5]

Based on general solubility of
Ethanol Soluble o ]

similar phenolic compounds.[8]

Based on general solubility of
Methanol Soluble o ]

similar phenolic compounds.[8]

Based on general solubility of
Acetone Soluble o )

similar phenolic compounds.[8]
Chloroform Slightly Soluble

Protocol for Preparation of Stock Solutions

Due to the hygroscopic nature of DMSO, it is recommended to use a freshly opened solvent for
the preparation of stock solutions to ensure maximum solubility.

Workflow for Stock Solution Preparation:

Stock Solution Preparation

(Weigh Dihydrosinapyl alcohoD—PG\dd appropriate volume of DMSO)—PG)issolve using sonication and/or gentle heating)—V(Store at -20°C or —80°C)

HPLC Analysis Workflow

(Sample Preparation (Exlraction/DilutionD—>6nslmmem Setup (Column, Mobile Phase, Deleclor))—V(Sample [njection)—V(Dala Acquisilion)—»(Data Analysis (Peak Integration, QuamificalionD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Dihydrosinapyl Alcohol: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3210422/docs#dihydrosinapyl-alcohol-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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